Cas no 1205542-26-2 (tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate)

Technical Introduction: tert-Butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate is a chiral piperidine derivative featuring a stereochemically defined hydroxy and methyl substituent at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry, particularly for peptide and pharmaceutical intermediate synthesis. Its high enantiopurity and rigid scaffold support the construction of complex molecules with precise stereocontrol. The compound’s compatibility with a range of reaction conditions and its utility in asymmetric synthesis underscore its importance as a versatile building block in medicinal chemistry and catalysis research.

tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate structure

1205542-26-2 structure

Product Name:tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate

CAS No:1205542-26-2

MF:C₁₁H₂₁NO₃

MW:215.289343595505

MDL:MFCD29991174

CID:4562887

Update Time:2025-11-07

tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3S,4S)-rel-3-hydroxy-4-methylpiperidine-1-carboxylate
- cis-1-Boc-4-methylpiperidin-3-ol
- (3S,4S)-tert-Butyl 3-hydroxy-4-methylpiperidine-1-carboxylate
- tert-butyl (3R,4S)-rel-3-hydroxy-4-methylpiperidine-1-carboxylate
- TERT-BUTYL (3S,4S)-3-HYDROXY-4-METHYLPIPERIDINE-1-CARBOXYLATE
- SB23098
- SB23099
- (3S,4S)-1-Boc-3-hydroxy-4-methylpiperidine
- tert-utyl (3S,4S)-3-ydroxy-4-ethylpiperidi
- tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate
- (3S,4S)-3-Hydroxy-4-methyl-piperidine-1-carboxylic acid tert-butyl ester
- MDL： MFCD29991174
- Inchi： 1S/C11H21NO3/c1-8-5-6-12(7-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
- InChI Key： ADHBFIMXBSFQLJ-DTWKUNHWSA-N
- SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)CC[C@@H]1C

Computed Properties

Exact Mass: 215.15214353 g/mol
Monoisotopic Mass: 215.15214353 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 49.8
Molecular Weight: 215.29

tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM468936-100mg	tert-\u200bbutyl (3S,\u200b4S)\u200b-\u200b3-\u200bhydroxy-\u200b4-\u200bmethylpiperidine-\u200b1-\u200bcarboxylate	1205542-26-2	95%+	100mg	$415	2022-09-04
Chemenu	CM468936-250mg	tert-\u200bbutyl (3S,\u200b4S)\u200b-\u200b3-\u200bhydroxy-\u200b4-\u200bmethylpiperidine-\u200b1-\u200bcarboxylate	1205542-26-2	95%+	250mg	$829	2022-09-04
eNovation Chemicals LLC	D587370-100mg	tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate	1205542-26-2	97%	100mg	$380	2024-07-21
eNovation Chemicals LLC	D587370-250MG	tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate	1205542-26-2	97%	250mg	$610	2024-07-21
eNovation Chemicals LLC	D587370-500MG	tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate	1205542-26-2	97%	500mg	$1015	2024-07-21
eNovation Chemicals LLC	D587370-1G	tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate	1205542-26-2	97%	1g	$1520	2024-07-21
eNovation Chemicals LLC	D587370-5G	tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate	1205542-26-2	97%	5g	$3970	2023-09-03
ChemScence	CS-0048683-100mg	tert-Butyl (3S,4S)-3-hydroxy-4-methylpiperidine-1-carboxylate	1205542-26-2		100mg	$474.0	2022-04-28
ChemScence	CS-0048683-250mg	tert-Butyl (3S,4S)-3-hydroxy-4-methylpiperidine-1-carboxylate	1205542-26-2		250mg	$948.0	2022-04-28
eNovation Chemicals LLC	Y1130160-100mg	(3S,4S)-3-Hydroxy-4-methyl-piperidine-1-carboxylic acid tert-butyl ester	1205542-26-2	95%	100mg	$370	2024-07-28

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Additional information on tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate

tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate, with the CAS number 1205542-26-2, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate consists of a piperidine ring with specific substituents: a tert-butyl group at the 1-position, hydroxyl and methyl groups at the 3 and 4 positions, respectively. The stereochemistry at the 3 and 4 positions is both S, which is critical for its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and central nervous system disorders. The unique stereochemistry of this compound makes it particularly valuable in asymmetric synthesis, where precise control over molecular geometry is essential for achieving desired pharmacological properties.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate. One common approach involves the use of chiral resolution techniques to obtain enantiomerically pure material. This is crucial for ensuring consistency in downstream applications, such as drug discovery and development.

The application of this compound extends beyond pharmaceuticals. It has also been utilized in agrochemical research as a precursor for biopesticides and herbicides. Its ability to modulate enzyme activity makes it a promising candidate for developing eco-friendly agricultural solutions.

From an environmental standpoint, studies have shown that tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate exhibits low toxicity to non-target organisms when used appropriately. This aligns with current trends toward sustainable chemistry practices that minimize environmental impact while maximizing efficiency.

In conclusion, tert-butyl (3S,4S)-3-hydroxy-4-methyl-piperidine-1-carboxylate stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its stereochemical properties and synthetic versatility make it an invaluable tool in modern chemical research.